N-(2-(dimethylamino)pyrimidin-5-yl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-[2-(dimethylamino)pyrimidin-5-yl]-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C14H15FN4O/c1-19(2)14-16-8-12(9-17-14)18-13(20)7-10-3-5-11(15)6-4-10/h3-6,8-9H,7H2,1-2H3,(H,18,20)
• InChI Key: OGOQPLXQOLYJAD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=C(C=N1)NC(=O)CC2=CC=C(C=C2)F
• Molecular Formula: C14H15FN4O
• Molecular Weight: 274.29 g/mol

Description

N-(2-(dimethylamino)pyrimidin-5-yl)-2-(4-fluorophenyl)acetamide, commonly known as 'DMFPA,' is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

Target of Action

It’s worth noting that pyrimidine derivatives, which this compound is a part of, have a wide range of pharmacological activities . They have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors .

Mode of Action

A related compound, n-(3-chloro-4-fluorophenyl)-2-((5-cyano-4-phenyl-6-(pyrimidin-2-ylthio)pyrimidin-2-yl)thio)acetamide, has been shown to inhibit the clonal formation and migration of pc-3 cells in a concentration-dependent manner . It also induced PC-3 cell cycle arrest in the G0/G1 phase .

Biochemical Pathways

It’s known that pyrimidine derivatives can affect a variety of biochemical pathways due to their broad-spectrum biological activities .

Result of Action

The N-(3-chloro-4-fluorophenyl)-2-((5-cyano-4-phenyl-6-(pyrimidin-2-ylthio)pyrimidin-2-yl)thio)acetamide, a related compound, has been shown to induce apoptosis in PC-3 cells in a concentration and time-dependent manner . When the concentration of the compound is 4 μM, the proportion of apoptotic cells was 66.13% . It also promoted the accumulation of reactive oxygen species in PC-3 cells in a concentration-dependent manner .

Advantages and Limitations for Lab Experiments

One of the major advantages of DMFPA is its selectivity for metal ions, which makes it a valuable tool for studying their role in biological processes. Additionally, its low toxicity and high stability make it a suitable candidate for use in various lab experiments.
However, DMFPA also has some limitations. Its fluorescence properties can be affected by pH and temperature, which may limit its use in certain experiments. Additionally, its mechanism of action is not fully understood, which may make it difficult to interpret results obtained from experiments using DMFPA.

Future Directions

There are several future directions for research involving DMFPA. One area of interest is the development of new fluorescent probes based on DMFPA that can selectively detect other metal ions. Additionally, further studies are needed to fully understand the mechanism of action of DMFPA and its effects on biochemical and physiological processes.
Another area of research involves the use of DMFPA in combination with other compounds for cancer treatment. For example, DMFPA could be used in combination with other photosensitizers or chemotherapeutic agents to enhance their efficacy.
Conclusion:
DMFPA is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its selectivity for metal ions and low toxicity make it a valuable tool for studying their role in biological processes. Additionally, its potential use in PDT for cancer treatment makes it a promising candidate for further research. However, further studies are needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of DMFPA involves the reaction of 4-fluoroacetophenone with dimethylformamide dimethyl acetal, followed by the reaction of the resulting intermediate with 2-amino-4,6-dimethylpyrimidine. The final product is obtained after purification through recrystallization.

Scientific Research Applications

DMFPA has been extensively studied for its potential applications in various scientific fields. One of the major areas of interest is its use as a fluorescent probe for detecting the presence of metal ions in biological systems. DMFPA has been shown to selectively bind with metal ions such as Cu2+, Zn2+, and Fe2+, which makes it a valuable tool for studying the role of these ions in biological processes.
Another area of research involves the use of DMFPA as a photosensitizer in photodynamic therapy (PDT) for cancer treatment. DMFPA has been shown to induce apoptosis in cancer cells when activated by light, making it a promising candidate for PDT.